Cas no 2171915-69-6 (2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid)

• Product Name: 2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid
• CAS No: 2171915-69-6
• MF: C₃₂H₃₆N₂O₅
• MW: 528.638648986816
• CID: 6138711
• PubChem ID: 165563696
• Update Time: 2025-06-12

2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid
• 2171915-69-6
• 2-[N-benzyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid
• EN300-1545116

• Inchi： 1S/C32H36N2O5/c1-32(2,17-16-29(35)34(21-30(36)37)20-23-10-4-3-5-11-23)18-19-33-31(38)39-22-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,28H,16-22H2,1-2H3,(H,33,38)(H,36,37)
• InChI Key： OSEJYMQTDAUBIO-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CCC(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 528.26242225g/mol
• Monoisotopic Mass: 528.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid

Comprehensive Analysis of 2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid (CAS No. 2171915-69-6)

The compound 2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid (CAS No. 2171915-69-6) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzyl moiety, makes it a valuable intermediate in the production of complex peptides. Researchers and pharmaceutical developers are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids has surged, driven by the growing focus on peptide-based therapeutics and targeted drug delivery systems. The compound’s CAS No. 2171915-69-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its incorporation into peptide chains enhances stability and facilitates selective deprotection, a critical step in solid-phase peptide synthesis (SPPS).

One of the standout features of 2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid is its compatibility with automated peptide synthesizers. This aligns with the current trend toward high-throughput screening and AI-driven drug design, where efficiency and precision are paramount. The compound’s 4,4-dimethylhexanamidoacetic acid backbone further contributes to its utility in creating peptide mimetics, which are pivotal in developing treatments for diseases like cancer and metabolic disorders.

From an SEO perspective, keywords such as "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2171915-69-6 applications" are highly relevant. These terms resonate with researchers seeking advanced tools for biopharmaceutical development. Additionally, the compound’s role in click chemistry and protein engineering has sparked interest in forums and scientific communities, making it a hot topic in life sciences discussions.

Quality control and purity are critical when working with 2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid. Suppliers often highlight its HPLC-grade purity and low water content, ensuring optimal performance in sensitive reactions. This attention to detail caters to the needs of GMP-compliant laboratories and contract research organizations (CROs), which prioritize reproducibility and scalability.

In summary, 2-N-benzyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid (CAS No. 2171915-69-6) represents a cutting-edge tool for researchers exploring the frontiers of peptide chemistry and therapeutic innovation. Its multifaceted applications and alignment with industry trends underscore its importance in the evolving landscape of biomedical research.